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Compound of Interest

Compound Name: GR95030X

Cat. No.: B1234858

For Research Use Only

Introduction

GR95030X is a potent and selective antagonist of the glucocorticoid receptor (GR). It is an
invaluable tool for in vitro and in vivo studies aimed at elucidating the physiological and
pathological roles of glucocorticoid signaling. These application notes provide detailed
protocols for the preparation of GR95030X stock solutions and an overview of its mechanism of
action.

Physicochemical Properties

Property Value

Molecular Formula C21H24FN30a4
Molecular Weight 417.44 g/mol
Appearance White to off-white solid
Purity >98% (by HPLC)

Solubility Data

The solubility of GR95030X was determined in various common laboratory solvents. It is
recommended to use DMSO for the initial stock solution preparation.
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Solvent Solubility (at 25°C)
DMSO =50 mg/mL (= 119.78 mM)
Ethanol ~10 mg/mL

Methanol ~5 mg/mL

Water Insoluble

PBS (pH 7.2) Insoluble

Experimental Protocols
Preparation of a 10 mM GR95030X Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of GR95030X in DMSO.
Materials:

e GR95030X powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile, amber-colored microcentrifuge tubes or vials

o Calibrated precision balance

o Vortex mixer

» Pipettes and sterile, filtered pipette tips

Procedure:

o Equilibration: Allow the vial of GR95030X powder to equilibrate to room temperature for 15-
20 minutes before opening to prevent moisture condensation.

» Weighing: Tare a sterile microcentrifuge tube on a precision balance. Carefully weigh the
desired amount of GR95030X powder. For example, to prepare 1 mL of a 10 mM stock
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solution, weigh 4.17 mg of GR95030X (Molecular Weight = 417.44 g/mol ).

o Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the GR95030X powder. For a 10 mM solution with 4.17 mg of the compound, add
1 mL of DMSO.

» Dissolution: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The solution should be clear and free of any visible particulates.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber-colored microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the
aliquots at -20°C for short-term storage (1-2 months) or at -80°C for long-term storage (up to
6 months).

Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be serially diluted to the final desired
concentration in the cell culture medium.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low (typically
<0.1%) to avoid solvent-induced cytotoxicity.

e Prepare fresh working solutions from the stock solution for each experiment.

» Due to the poor aqueous solubility of GR95030X, ensure that the compound does not
precipitate out of solution when diluted into the aqueous-based culture medium. If
precipitation occurs, consider using a lower concentration or a different formulation
approach.

Storage and Stability
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Storage Condition Stability
Solid Powder 12 months at -20°C
Stock Solution in DMSO 6 months at -80°C

2 months at -20°C

Note: Avoid repeated freeze-thaw cycles of the stock solution. Protect from light and moisture.

Mechanism of Action

GR95030X is a competitive antagonist of the glucocorticoid receptor. In the absence of an
agonist, the GR resides in the cytoplasm in a complex with heat shock proteins (HSPs).[1][2]
Upon binding of an agonist, such as cortisol, the GR undergoes a conformational change,
dissociates from the HSPs, and translocates to the nucleus.[1][2] In the nucleus, it binds to
Glucocorticoid Response Elements (GRES) on the DNA, leading to the transactivation or
transrepression of target genes.[3] GR95030X binds to the GR but does not induce the
necessary conformational changes for the dissociation of HSPs and subsequent nuclear
translocation. By occupying the receptor, GR95030X effectively blocks the binding of
endogenous glucocorticoids and prevents the downstream signaling cascade.

Visualizations

Click to download full resolution via product page

Caption: Workflow for GR95030X Stock Solution Preparation.
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Caption: GR95030X Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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